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Compound of Interest

Compound Name: Elemol

Cat. No.: B1671167 Get Quote

Elemol (C₁₅H₂₆O) is a bicyclic sesquiterpenoid alcohol found in the essential oils of numerous

plant species. It is a key aromatic and bioactive compound in plants such as those from the

Dioscorea genus (yam) and lemongrass.[1][2] Its primary documented roles are associated

with defending the plant against pests and pathogens, positioning it as a molecule of significant

interest for applications in agriculture and natural product-based drug discovery.

Biosynthesis of Elemol
The biosynthesis of elemol originates from the general terpenoid pathway. Like all

sesquiterpenes, its carbon skeleton is derived from farnesyl pyrophosphate (FPP), a C15

isoprenoid intermediate.

The critical step in its formation is the enzymatic conversion of FPP into the intermediate

precursor, (+)-hedycaryol. This reaction is catalyzed by a specific class of terpene synthase

(TPS) known as hedycaryol synthase.[3] Elemol is widely recognized as a thermal

rearrangement product of hedycaryol. This transformation often occurs spontaneously under

the high-temperature conditions used in Gas Chromatography-Mass Spectrometry (GC-MS)

analysis, which can lead to its detection in essential oil profiles where hedycaryol is the true

biological product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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